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Compound of Interest

Compound Name: Methyl 4,4,4-trichlorobutanoate

Cat. No.: B174474

Methyl 4,4,4-trichlorobutanoate is a chlorinated organic ester. While comprehensive
experimental data for this specific compound is not readily available in the literature, its

chemical structure allows for the estimation of certain physicochemical properties and potential
hazards.

Table 1: Physicochemical Properties of Methyl 4,4,4-Trichlorobutanoate
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Property Value Source
Molecular Formula CsH7CIz02 PubChem[1]
Molecular Weight 205.46 g/mol PubChem[1]
CAS Number 19376-57-9 PubChem[1]
Colorless to pale yellow liquid Inferred from similar
Appearance )
(inferred) compounds[2][3]
) o Inferred from similar
Odor Mild, ester-like (inferred)
compounds|2]
Slightly soluble in water; o
- ) ) Inferred from similar
Solubility soluble in organic solvents
] compounds[2][3]
(inferred)
N ) ) ) Inferred from similar
Boiling Point Estimated to be high
compounds[2][3][4]
) ) ) Inferred from similar
Flash Point Likely combustible

compounds[2][4]

Section 2: Hazard Identification and Risk
Assessment

Due to the lack of a specific Safety Data Sheet (SDS) for methyl 4,4,4-trichlorobutanoate, a
thorough risk assessment must be conducted based on its chemical structure and data from
analogous compounds. The presence of the trichloromethyl group suggests potential for
toxicity similar to other trichlorinated organic compounds.

Potential Health Hazards:

» Toxicity: Trichlorinated organic compounds, such as trichlorobenzenes and trichloroethylene,
are known to exhibit toxicity to the liver, kidneys, and central nervous system.[5][6][7]
Ingestion of trichloroethylene can cause a burning sensation, nausea, and vomiting.[7]

e Irritation: Similar chlorinated compounds are known skin and eye irritants.[2][3] Prolonged
skin contact may lead to dermatitis. Direct contact with the eyes can cause serious irritation.
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Inhalation: Vapors may cause respiratory tract irritation.[3] Inhalation of high concentrations
of similar compounds can lead to central nervous system depression, with symptoms
including headache, dizziness, and drowsiness.[7]

Environmental Hazards:

Chlorinated organic substances are often persistent in the environment and can be harmful
to aquatic life.[8] They are generally not readily biodegradable.[8]

Section 3: Safe Handling and Storage

Given the potential hazards, stringent safety protocols must be implemented when handling

methyl 4,4,4-trichlorobutanoate.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure.

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: A chemically resistant lab coat, long pants, and closed-toe shoes must be
worn.

Gloves: Chemically resistant gloves (e.g., nitrile, neoprene) are required. Gloves should be
inspected before use and changed frequently.

Respiratory Protection: All handling of the compound should be performed in a certified
chemical fume hood. If there is a risk of inhalation exposure outside of a fume hood, a
respirator with an appropriate organic vapor cartridge should be used.

Engineering Controls

Ventilation: Work with methyl 4,4,4-trichlorobutanoate must be conducted in a well-
ventilated laboratory, with all manipulations of the neat compound performed inside a
chemical fume hood.

Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible.[9]
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Storage

Proper storage is crucial to maintain the stability of the compound and prevent accidents.

» Container: Store in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area.

e Incompatible Materials: Keep away from strong oxidizing agents, strong bases, and
moisture. Contact with water should be minimized to prevent potential hydrolysis, which can
form corrosive byproducts.[10]

e Segregation: Store separately from flammable and reactive materials.
Section 4: Emergency Procedures
Spills

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

e Minor Spills (in a fume hood):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Collect the absorbed material into a sealed container for hazardous waste disposal.
o Decontaminate the area with soap and water.
e Major Spills (outside a fume hood):
o Evacuate the area immediately.[9]
o Alert others and activate the fire alarm if necessary.

o Contact the institution's emergency response team.
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o Do not attempt to clean up a large spill without proper training and equipment.

First Aid

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[9][11] Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes.[9][11] Seek medical attention if irritation persists.

« Inhalation: Move the individual to fresh air.[11] If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water.[11] Seek immediate medical
attention.

Section 5: Disposal

The disposal of methyl 4,4,4-trichlorobutanoate and its contaminated waste must be handled
in accordance with local, state, and federal regulations for hazardous waste.

o Waste Characterization: All waste containing this compound must be treated as hazardous
chemical waste.

o Disposal Method: Incineration is the preferred method for the disposal of chlorinated organic
compounds.[12][13] This process should be carried out in a licensed facility equipped with
scrubbers to neutralize acidic combustion byproducts like hydrogen chloride.[12]

» Containerization: Collect waste in a designated, properly labeled, and sealed container. Do
not mix with other waste streams unless compatibility is confirmed.

Visualizations

Experimental Workflow: Safe Handling of Methyl 4,4,4-Trichlorobutanoate
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Caption: A stepwise workflow for the safe handling of methyl 4,4,4-trichlorobutanoate.
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Logical Relationship: Hazard Mitigation Strategy
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Caption: A diagram illustrating the multi-layered approach to mitigating hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-and-disposal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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